Cas no 1261772-58-0 (4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl)

• Product Name: 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl
• CAS No: 1261772-58-0
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4774542
• Update Time: 2025-06-27

4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)10-4-1-8(2-5-10)9-3-6-11(21)12(7-9)22-14(18,19)20/h1-7H,21H2
• InChI Key： WMUNUQZIWGRXMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl

Introduction to 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl (CAS No. 1261772-58-0)

4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl (CAS No. 1261772-58-0) is a multifunctional compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, materials science, and organic synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements of this compound.

The molecular structure of 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl is particularly noteworthy. The presence of a trifluoromethoxy group and a trifluoromethyl group on the biphenyl scaffold imparts unique electronic and steric properties to the molecule. These functional groups are known to influence the compound's reactivity, solubility, and biological activity, making it a valuable candidate for various applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl. One common approach involves the coupling of 3-trifluoromethoxyphenylboronic acid with 4-bromo-1-trifluoromethylbenzene followed by amination. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these synthetic routes, making the compound more accessible for large-scale production.

The biological activity of 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation and immune responses. Additionally, its ability to induce apoptosis in cancer cells makes it a promising lead compound for the development of novel therapeutic agents.

In the field of materials science, 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl has found applications in the synthesis of advanced functional materials. The presence of fluorine atoms enhances the thermal stability and chemical resistance of polymers derived from this compound. These materials have potential uses in electronics, coatings, and other high-performance applications.

Recent research has also explored the use of 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl as a building block for supramolecular assemblies. The unique electronic properties and strong intermolecular interactions facilitated by the trifluoro groups make it an ideal candidate for constructing well-defined nanostructures with tunable properties. These assemblies have shown promise in areas such as drug delivery systems and sensors.

The environmental impact of 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl is another important consideration. Studies have indicated that while the compound itself is stable under normal conditions, its degradation products should be monitored to ensure environmental safety. Efforts are ongoing to develop greener synthetic methods that minimize the formation of harmful byproducts.

In conclusion, 4-Amino-3-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl (CAS No. 1261772-58-0) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and improvements will be discovered, further expanding its utility in various scientific fields.